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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

cobalt bromide hexahydrate (CoBr₂·6H₂O). The information presented herein is curated from

publicly available scientific literature and is intended to support research and development

activities. This document details the sequential breakdown of the hydrated salt upon heating,

including the formation of intermediates and final products.

Summary of Thermal Decomposition Stages
The thermal decomposition of cobalt bromide hexahydrate is a multi-stage process involving

dehydration followed by the decomposition of the anhydrous salt at higher temperatures. The

process begins with the sequential loss of water molecules of crystallization, leading to the

formation of lower hydrates and eventually the anhydrous cobalt(II) bromide. At elevated

temperatures, in the presence of an oxidizing atmosphere, the anhydrous salt further

decomposes to form cobalt oxide and bromine vapor.

Table 1: Physical Properties of Cobalt Bromide and its Hydrates
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Compound Formula
Molar Mass ( g/mol
)

Appearance

Cobalt Bromide

Hexahydrate
CoBr₂·6H₂O 326.83 Red-purple crystals

Cobalt Bromide

Dihydrate
CoBr₂·2H₂O 254.77 -

Anhydrous Cobalt

Bromide
CoBr₂ 218.74 Green crystals

Quantitative Thermal Analysis Data
While detailed thermogravimetric analysis (TGA) and differential thermal analysis (DTA) curves

for cobalt bromide hexahydrate are not readily available in the public domain, the established

decomposition pathway allows for the theoretical calculation of mass loss at each dehydration

stage. The decomposition temperatures are based on consistently reported values in the

literature.

Table 2: Theoretical Mass Loss in the Dehydration of Cobalt Bromide Hexahydrate

Decomposition
Stage

Reaction Temperature (°C)
Theoretical Mass
Loss (%)

Stage 1
CoBr₂·6H₂O →

CoBr₂·2H₂O + 4H₂O
~100 22.03

Stage 2
CoBr₂·2H₂O → CoBr₂

+ 2H₂O
~130 11.02

Total Dehydration
CoBr₂·6H₂O → CoBr₂

+ 6H₂O
33.05

High-Temperature Decomposition
Upon further heating in an oxidizing atmosphere (e.g., air), anhydrous cobalt(II) bromide

(CoBr₂) undergoes decomposition to form a cobalt oxide and bromine vapor. The exact
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temperature for the onset of this decomposition and the specific stoichiometry of the resulting

cobalt oxide can vary depending on experimental conditions such as heating rate and

atmospheric composition. Literature suggests the formation of cobalt(II,III) oxide (Co₃O₄) at

higher temperatures[1].

Experimental Protocols
The following section outlines a general methodology for conducting thermogravimetric

analysis (TGA) and differential thermal analysis (DTA) on a hydrated salt like cobalt bromide

hexahydrate. This protocol is based on standard practices in thermal analysis.

Thermogravimetric Analysis (TGA)
Objective: To determine the mass loss of cobalt bromide hexahydrate as a function of

temperature.

Apparatus: A thermogravimetric analyzer capable of controlled heating in a defined

atmosphere.

Procedure:

Sample Preparation: A small, accurately weighed sample of cobalt bromide hexahydrate

(typically 5-10 mg) is placed in an inert crucible (e.g., alumina or platinum).

Instrument Setup: The crucible is placed on the TGA balance. The instrument is purged with

a dry, inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to

provide a stable atmosphere and remove evolved gases.

Heating Program: The sample is heated from ambient temperature to a final temperature

(e.g., 800-1000 °C) at a constant heating rate (e.g., 10 °C/min).

Data Acquisition: The mass of the sample is continuously recorded as a function of

temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the

temperature ranges of mass loss and to quantify the percentage mass loss at each step.
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Differential Thermal Analysis (DTA)
Objective: To detect endothermic and exothermic transitions during the thermal decomposition

of cobalt bromide hexahydrate.

Apparatus: A DTA instrument, which measures the temperature difference between a sample

and an inert reference material.

Procedure:

Sample and Reference Preparation: A small, weighed sample of cobalt bromide hexahydrate

is placed in a sample crucible. An equal mass of an inert reference material (e.g., calcined

alumina) is placed in an identical reference crucible.

Instrument Setup: The sample and reference crucibles are placed in the DTA cell. The

system is purged with an inert gas.

Heating Program: The sample and reference are subjected to the same controlled heating

program as in the TGA experiment.

Data Acquisition: The temperature difference (ΔT) between the sample and the reference is

recorded as a function of the sample temperature.

Data Analysis: The DTA curve (ΔT vs. temperature) is analyzed to identify endothermic

peaks (indicating processes like dehydration and melting) and exothermic peaks (indicating

processes like crystallization or oxidation).

Visualizations
Decomposition Pathway
The following diagram illustrates the sequential decomposition of cobalt bromide hexahydrate.
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CoBr₂·6H₂O
(Hexahydrate)

Red-purple solid

CoBr₂·2H₂O
(Dihydrate) ~100°C 

+ 4H₂O (g)

CoBr₂
(Anhydrous)
Green solid ~130°C 

+ 2H₂O (g)

Co₃O₄

(Cobalt(II,III) Oxide) >130°C, O₂ 

+ Br₂ (g)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of CoBr₂·6H₂O.

Experimental Workflow for Thermal Analysis
The logical flow of a typical thermal analysis experiment is depicted below.
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Caption: Workflow for TGA/DTA experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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